Cas no 2229201-68-5 (tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate
• CAS No: 2229201-68-5
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 6415663
• PubChem ID: 165676547
• Update Time: 2025-10-19

tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate
• 2229201-68-5
• EN300-1872534
• tert-butyl N-[1-(hydrazinylmethyl)cyclopentyl]carbamate

• Inchi： 1S/C11H23N3O2/c1-10(2,3)16-9(15)14-11(8-13-12)6-4-5-7-11/h13H,4-8,12H2,1-3H3,(H,14,15)
• InChI Key： ACTLNCFSJUHUPP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CNN)CCCC1)=O

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate

Recent Advances in the Study of tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate (CAS: 2229201-68-5)

The compound tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate (CAS: 2229201-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazinylmethyl and cyclopentylcarbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate as a versatile intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its utility in the construction of hydrazone-based derivatives, which are known for their broad-spectrum pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The compound's ability to serve as a building block for more complex molecules has made it a valuable tool in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a protease inhibitor. The research team synthesized a series of derivatives and evaluated their inhibitory effects on specific proteases implicated in neurodegenerative diseases. The results indicated that tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate derivatives exhibited moderate to strong inhibitory activity, suggesting their potential as lead compounds for further optimization.

Another significant development involves the use of this compound in the design of targeted drug delivery systems. A study in Advanced Drug Delivery Reviews highlighted its incorporation into nanoparticle formulations, where it acted as a linker to enhance the stability and specificity of drug carriers. This approach has shown promise in improving the pharmacokinetic profiles of therapeutic agents, particularly in oncology.

Despite these advancements, challenges remain in the large-scale synthesis and application of tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate. Issues such as yield optimization, purification, and scalability need to be addressed to facilitate its broader use in pharmaceutical development. Ongoing research aims to overcome these hurdles through innovative synthetic strategies and process optimization.

In conclusion, tert-butyl N-1-(hydrazinylmethyl)cyclopentylcarbamate (CAS: 2229201-68-5) represents a promising scaffold in chemical biology and drug discovery. Its versatility as an intermediate and its potential therapeutic applications underscore its importance in contemporary research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in the development of novel therapeutics.